![molecular formula C12H16ClN3O B12235382 2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride](/img/structure/B12235382.png)
2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride
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Description
2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride is a synthetic organic compound featuring a pyrazole core substituted with methyl groups at the 2- and 5-positions, linked via an aminomethyl bridge to a phenolic ring. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmacological and biochemical studies. Its structure has been elucidated using X-ray crystallography, often employing the SHELX software suite for refinement and validation of crystallographic data . The compound’s design leverages the pyrazole moiety’s hydrogen-bonding capabilities and the phenolic group’s acidity, which may contribute to interactions with biological targets such as enzymes or receptors.
Properties
Molecular Formula |
C12H16ClN3O |
|---|---|
Molecular Weight |
253.73 g/mol |
IUPAC Name |
2-[[(2,5-dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride |
InChI |
InChI=1S/C12H15N3O.ClH/c1-9-7-12(15(2)14-9)13-8-10-5-3-4-6-11(10)16;/h3-7,13,16H,8H2,1-2H3;1H |
InChI Key |
BOVQCPOZIKIBOX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=NN(C(=C1)NCC2=CC=CC=C2O)C.Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride typically involves the reaction of 2,5-dimethylpyrazole with formaldehyde and phenol under acidic conditions. The reaction proceeds through the formation of a Schiff base intermediate, which is then reduced to yield the final product. The hydrochloride salt is formed by treating the free base with hydrochloric acid.
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the desired compound in high purity.
Chemical Reactions Analysis
Types of Reactions
2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride can undergo various chemical reactions, including:
Oxidation: The phenolic group can be oxidized to form quinones.
Reduction: The imine group in the Schiff base intermediate can be reduced to form the final product.
Substitution: The aromatic ring can undergo electrophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.
Substitution: Electrophilic substitution reactions may involve reagents like bromine or nitric acid.
Major Products
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the phenolic group can yield quinones, while reduction of the imine group results in the formation of the final product.
Scientific Research Applications
2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride has several scientific research applications:
Chemistry: It can be used as a building block for the synthesis of more complex molecules.
Biology: The compound may exhibit biological activity, making it a candidate for drug discovery and development.
Medicine: Potential therapeutic applications include its use as an antimicrobial or anticancer agent.
Industry: It can be used in the development of new materials or as a catalyst in various chemical reactions.
Mechanism of Action
The mechanism of action of 2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity and leading to the desired biological effect. The exact pathways and targets depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Structural Comparison
Structural analogs of this compound include derivatives with variations in pyrazole substituents, phenolic ring modifications, or alternative counterions. Key differences are highlighted below:
Key Insights :
- The hydrochloride counterion improves aqueous solubility (e.g., ~15 mg/mL in water) compared to the free base (Analog A: ~2 mg/mL) .
Pharmacological Activity
Dose-effect relationships for this compound and analogs have been analyzed using the Litchfield-Wilcoxon method , which estimates median effective doses (ED₅₀) and slope parameters.
| Compound | ED₅₀ (mg/kg) | Slope (95% CI) | Relative Potency |
|---|---|---|---|
| 2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride | 12.5 | 1.8 (1.5–2.1) | 1.0 (Reference) |
| Analog A | 25.0 | 1.2 (0.9–1.5) | 0.5 |
| Analog C: 2-[[(2-Methylpyrazol-3-yl)amino]methyl]phenol | 18.0 | 1.5 (1.2–1.8) | 0.7 |
Key Insights :
- The hydrochloride derivative exhibits superior potency (ED₅₀ = 12.5 mg/kg) compared to Analog A, likely due to enhanced bioavailability from the counterion.
- A steeper slope (1.8 vs. 1.2) suggests a narrower therapeutic window for the target compound .
Cytotoxicity Profile
Cytotoxicity has been evaluated using the Mosmann colorimetric assay , which measures cell viability via tetrazolium salt reduction.
| Compound | IC₅₀ (μM) in HeLa Cells | IC₅₀ (μM) in HEK293 Cells |
|---|---|---|
| 2-[[(2,5-Dimethylpyrazol-3-yl)amino]methyl]phenol;hydrochloride | 45.2 ± 3.1 | >100 |
| Analog B | 28.7 ± 2.5 | 65.4 ± 4.8 |
| Analog D: 2-[[(5-Methylpyrazol-3-yl)amino]methyl]phenol | 52.0 ± 4.2 | >100 |
Key Insights :
- The hydrochloride derivative shows moderate cytotoxicity in cancer cells (HeLa IC₅₀ = 45.2 μM) but low toxicity in non-cancerous HEK293 cells, suggesting selectivity.
- Analog B’s higher cytotoxicity may stem from its sulfate counterion, which enhances cellular uptake .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
